Cas no 5101-02-0 ( )

• Product name: &nbsp
• CAS No: 5101-02-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 934598
• PubChem ID: 318146

  Chemical and Physical Properties

Names and Identifiers

• 6,7,8-trimethoxy-3,4-dihydro-2H-naphthalen-1-one
• 6,7,8-Trimethoxy-1-tetralon
• 6,7,8-trimethoxy-3,4-dihydro-2H-naphthalene-1-one
• 6,7,8-Trimethoxy-3,4-dihydro-2H-naphthalin-1-on
• 6,7,8-trimethoxytetralin-1-one
• AC1L7XGD
• CTK1H3674
• NSC252840
• DTXSID70312344
• 5101-02-0
• 6,7,8-trimethoxy-1,2,3,4-tetrahydronaphthalen-1-one
• 6,7,8-Trimethoxy-3,4-dihydronaphthalen-1(2H)-one
• NSC-252840
•  

• Inchi： InChI=1S/C13H16O4/c1-15-10-7-8-5-4-6-9(14)11(8)13(17-3)12(10)16-2/h7H,4-6H2,1-3H3
• InChI Key： JXOJACBQVPRJOI-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C2C(=C1)CCCC2=O)OC)OC

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.153
• Boiling Point: 402.5°C at 760 mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.529
• PSA: 44.76
• LogP: 2.23140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins